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Xylene cyanole FF Xylene cyanole FF
Brand Name: Vulcanchem
CAS No.: 2650-17-1
VCID: VC0213183
InChI: InChI=1S/C25H28N2O6S2.Na/c1-4-26-23-9-5-19(13-17(23)2)11-12-27-24-10-6-20(14-18(24)3)15-21-7-8-22(34(28,29)30)16-25(21)35(31,32)33;/h5-10,13-16,26H,4,11-12H2,1-3H3,(H,28,29,30)(H,31,32,33);/q;+1/p-1/b20-15+,27-24?;
SMILES: CCNC1=C(C=C(C=C1)CCN=C2C=CC(=CC3=C(C=C(C=C3)S(=O)(=O)[O-])S(=O)(=O)O)C=C2C)C.[Na+]
Molecular Formula: C25H28N2O6S2.Na
Molecular Weight: 538.6 g/mol

Xylene cyanole FF

CAS No.: 2650-17-1

Reference Standards

VCID: VC0213183

Molecular Formula: C25H28N2O6S2.Na

Molecular Weight: 538.6 g/mol

Xylene cyanole FF - 2650-17-1

CAS No. 2650-17-1
Product Name Xylene cyanole FF
Molecular Formula C25H28N2O6S2.Na
Molecular Weight 538.6 g/mol
IUPAC Name sodium;4-[(E)-[4-[2-[4-(ethylamino)-3-methylphenyl]ethylimino]-3-methylcyclohexa-2,5-dien-1-ylidene]methyl]-3-sulfobenzenesulfonate
Standard InChI InChI=1S/C25H28N2O6S2.Na/c1-4-26-23-9-5-19(13-17(23)2)11-12-27-24-10-6-20(14-18(24)3)15-21-7-8-22(34(28,29)30)16-25(21)35(31,32)33;/h5-10,13-16,26H,4,11-12H2,1-3H3,(H,28,29,30)(H,31,32,33);/q;+1/p-1/b20-15+,27-24?;
Standard InChIKey UQGVMAOBDMCVOQ-PULQMKEHSA-M
Isomeric SMILES CCNC1=C(C=C(C=C1)/C(=C/2\C=CC(=NCC)C(=C2)C)/C3=C(C=C(C=C3)S(=O)(=O)[O-])S(=O)(=O)O)C.[Na+]
SMILES CCNC1=C(C=C(C=C1)CCN=C2C=CC(=CC3=C(C=C(C=C3)S(=O)(=O)[O-])S(=O)(=O)O)C=C2C)C.[Na+]
Canonical SMILES CCNC1=C(C=C(C=C1)C(=C2C=CC(=NCC)C(=C2)C)C3=C(C=C(C=C3)S(=O)(=O)[O-])S(=O)(=O)O)C.[Na+]
PubChem Compound 23674505
Last Modified Nov 11 2021
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